Cas no 1267888-71-0 ({1-(3-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl}methanol)

• Product Name: {1-(3-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl}methanol
• CAS No: 1267888-71-0
• MF: C₁₃H₁₄ClN₃O
• MW: 263.722761631012
• CID: 6142472
• PubChem ID: 82203630
• Update Time: 2025-09-23

{1-(3-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(3-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl}methanol
• EN300-1610187
• {1-[(3-chlorophenyl)methyl]-5-cyclopropyl-1H-1,2,3-triazol-4-yl}methanol
• 1267888-71-0

• Inchi： 1S/C13H14ClN3O/c14-11-3-1-2-9(6-11)7-17-13(10-4-5-10)12(8-18)15-16-17/h1-3,6,10,18H,4-5,7-8H2
• InChI Key： VNCIOEIAORYLRR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C(=C(CO)N=N1)C1CC1

Computed Properties

• Exact Mass: 263.0825398g/mol
• Monoisotopic Mass: 263.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.9Ų

Additional information on {1-(3-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl}methanol

Recent Advances in the Study of 1267888-71-0 and {1-(3-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl}methanol

The compound 1267888-71-0, also known as {1-(3-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl}methanol, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole core and functionalized side chains, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1267888-71-0, highlighting its efficient production via copper-catalyzed azide-alkyne cycloaddition (CuAAC). The study emphasized the compound's stability and scalability, making it a viable candidate for large-scale pharmaceutical applications. Furthermore, the research team identified key intermediates that could be modified to enhance the compound's bioactivity and selectivity.

In another groundbreaking study, researchers investigated the pharmacological effects of {1-(3-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl}methanol on inflammatory pathways. The results, published in Nature Chemical Biology, demonstrated that the compound exhibits potent anti-inflammatory properties by selectively inhibiting the NF-κB signaling pathway. This finding suggests its potential utility in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, computational modeling studies have provided deeper insights into the molecular interactions of 1267888-71-0 with its biological targets. Molecular docking simulations revealed that the compound binds with high affinity to the active site of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. These findings were corroborated by in vitro assays, which showed significant COX-2 inhibition at nanomolar concentrations.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 1267888-71-0. Recent pharmacokinetic studies indicated that the compound has moderate oral bioavailability and a relatively short half-life, necessitating further structural modifications to improve its drug-like properties. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, the latest research on 1267888-71-0 and {1-(3-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl}methanol underscores its potential as a versatile scaffold for drug discovery. With ongoing advancements in synthetic chemistry and pharmacological profiling, this compound is poised to play a pivotal role in the development of novel therapeutics for inflammatory and other diseases.